Cas no 502483-47-8 (METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]-)

Methanone, phenyl[6-(trifluoromethyl)-3-pyridinyl]-, is a fluorinated aromatic ketone characterized by its trifluoromethyl-substituted pyridinyl moiety. This structural feature imparts enhanced electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group improves metabolic stability and lipophilicity, which can influence bioavailability in bioactive compounds. Its rigid aromatic framework also facilitates applications in materials science, such as liquid crystals or coordination chemistry. The compound’s purity and well-defined reactivity profile make it suitable for precision synthesis, offering consistent performance in cross-coupling reactions and nucleophilic additions.
METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- structure
502483-47-8 structure
Product Name:METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]-
CAS No:502483-47-8
MF:C13H8F3NO
MW:251.20393371582
MDL:MFCD32705488
CID:3470196
PubChem ID:16742988
Update Time:2025-08-02

METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- Chemical and Physical Properties

Names and Identifiers

    • METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]-
    • 5-Benzoyl-2-(trifluoromethyl)pyridine
    • phenyl-[6-(trifluoromethyl)pyridin-3-yl]methanone
    • Phenyl(6-(trifluoromethyl)pyridin-3-yl)methanone
    • AMQFSFDDLSNIDU-UHFFFAOYSA-N
    • SCHEMBL14033844
    • Phenyl[6-(trifluoromethyl)-3-pyridinyl]methanone
    • 502483-47-8
    • DTXSID801236331
    • A1-29468
    • Phenyl(6-(trifluoromethyl)-3-pyridinyl)methanone
    • MDL: MFCD32705488
    • Inchi: 1S/C13H8F3NO/c14-13(15,16)11-7-6-10(8-17-11)12(18)9-4-2-1-3-5-9/h1-8H
    • InChI Key: AMQFSFDDLSNIDU-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CN=1)C(C1C=CC=CC=1)=O)(F)F

Computed Properties

  • Exact Mass: 251.05579836Da
  • Monoisotopic Mass: 251.05579836Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 30Ų

METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
218439-2.500g
Phenyl(6-(trifluoromethyl)pyridin-3-yl)methanone, 95%
502483-47-8 95%
2.500g
$2063.00 2023-09-06

Additional information on METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]-

Comprehensive Overview of METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- (CAS No. 502483-47-8)

METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- (CAS No. 502483-47-8) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique trifluoromethyl and pyridinyl functional groups, exhibits remarkable properties that make it a valuable intermediate in the synthesis of pharmaceuticals and advanced materials. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and agrochemical development.

The molecular structure of METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- features a phenyl group attached to a methanone core, which is further substituted with a 6-(trifluoromethyl)-3-pyridinyl moiety. This arrangement imparts distinct electronic and steric properties, making it a versatile building block for synthetic chemistry. The presence of the trifluoromethyl group is particularly noteworthy, as it enhances the compound's lipophilicity and metabolic stability, traits highly sought after in modern drug design.

In recent years, the demand for fluorinated compounds like METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- has surged due to their widespread use in pharmaceuticals. Fluorine incorporation is a key strategy in medicinal chemistry, as it can improve bioavailability and target binding affinity. This compound's pyridine ring further contributes to its utility, serving as a common pharmacophore in many FDA-approved drugs. Its applications extend beyond medicine, with potential uses in organic electronics and catalysis, aligning with the growing interest in sustainable and high-performance materials.

From a synthetic perspective, METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- can be prepared through well-established cross-coupling reactions or Friedel-Crafts acylation methodologies. Its stability under various reaction conditions makes it a reliable intermediate for further functionalization. Researchers often explore its reactivity to develop novel heterocyclic compounds, which are pivotal in addressing challenges in drug resistance and material degradation.

The compound's relevance is further highlighted by its alignment with current trends in green chemistry. As industries strive to reduce environmental impact, the efficient synthesis and application of METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- are being optimized to minimize waste and energy consumption. This focus on sustainability resonates with global efforts to promote eco-friendly chemical processes, making it a topic of interest in academic and industrial research alike.

In summary, METHANONE, PHENYL[6-(TRIFLUOROMETHYL)-3-PYRIDINYL]- (CAS No. 502483-47-8) stands out as a multifaceted compound with broad applicability. Its structural features and functional groups make it a cornerstone in the development of innovative solutions across multiple scientific disciplines. As research continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both therapeutic and technological breakthroughs.

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